Cas no 103805-58-9 (2H-1-Benzopyran,6-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,2-dimethyl-)

2H-1-Benzopyran,6-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,2-dimethyl- structure

103805-58-9 structure

Product Name:2H-1-Benzopyran,6-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,2-dimethyl-

CAS No:103805-58-9

Molecular Formula:C₂₁H₂₂O₃

Molecular Weight:322.39758

CID:200838

2H-1-Benzopyran,6-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,2-dimethyl- Properties

Names and Identifiers

- 2H-1-Benzopyran,6-[(1E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,2-dimethyl-
- 6-[(E)-2-(3,5-dimethoxyphenyl)ethenyl]-2,2-dimethylchromene
- 2H-1-Benzopyran,6-[2-(3,5-dimethoxyphenyl)ethenyl]-2,2-dimethyl-, (E)-
- Lonchocarpene
- InChIKey： KCNQDEVRXLDSOE-AATRIKPKSA-N
- Inchi： InChI=1S/C21H22O3/c1-21(2)10-9-17-11-15(7-8-20(17)24-21)5-6-16-12-18(22-3)14-19(13-16)23-4/h5-14H,1-4H3/b6-5+
- SMILES： COC1=CC(OC)=CC(/C=C/C2=CC=C3OC(C=CC3=C2)(C)C)=C1

Computed Properties

Exact Mass: 322.15696
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 322.156895
Heavy Atom Count: 24
Complexity: 456
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 27.7

Experimental Properties

LogP: 5.05840
PSA: 27.69
Refractive Index: 1.603
Boiling Point: 473.8°Cat760mmHg
Flash Point: 162.3°C
Density: 1.11

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Related Categories

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